Cas no 88515-58-6 (Rosamultin)

• Product Name: Rosamultin
• CAS No: 88515-58-6
• MF: C₃₆H₅₈O₁₀
• MW: 650.839732646942
• CID: 724344
• PubChem ID: 21122581
• Update Time: 2024-10-26

Rosamultin Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid,2,3,19-trihydroxy-, b-D-glucopyranosyl ester, (2a,3b)-
• Rosamultin
• Rosamutin
• Tormentic acid glucosyl
• ursolazuroside 1
• (+)-Rosamultin
• 28-Glucosyltormentate
• 2alpha,3beta,19alpha-Trihydroxylurs-12-en-28-oic acid-28-O-beta-D-glucopyranoside
• Glucosyl tormentate
• Kajichgoside f1
• Tormentic acid 28-O-glucosyl ester
• [(2R,3S,4R,5R,6S)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1S,2S,4aR,6aR,6bS,10S,11S,12aS)-1,10
• 2α,3β,19α-Trihydroxylurs-12-en-28-oic acid-28-O-β-D-glucopyranoside
• CHEMBL501885
• EX-A8013Q
• CS-0022897
• HY-N2565
• 88515-58-6
• AKOS037515228
• AC-35015
• MS-30963
• .beta.-D-Glucopyranose, 1-O-[(2.alpha.,3.beta.)-2,3,19-trihydroxy-28-oxours-12-en-28-yl]-
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl] (1R,2R,4aS,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-1,10,11-trihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• s3287
• [(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,2R,4aS,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-1,10,11-trihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• D-glucopyranose, 1-O-[(2alpha,3beta)-2,3,19-trihydroxy-28-oxours-12-en-28-yl]-
• Urs-12-en-28-oic acid, 2,3,19-trihydroxy-, beta-D-glucopyranosyl ester, (2alpha,3beta)-
• FT-0775928
• FT-0775889
• DA-57519
• (2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl (1R,2R,4aS,6aS,6bR,8aR,10R,11R,12aR,12bR,14bS)-1,10,11-trihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,7,8,8a,10,11,12,12b,13,14b-tetradecahydropicene-4a-carboxylate

• Inchi： 1S/C36H58O10/c1-18-10-13-36(30(43)46-29-26(41)25(40)24(39)21(17-37)45-29)15-14-33(5)19(27(36)35(18,7)44)8-9-23-32(4)16-20(38)28(42)31(2,3)22(32)11-12-34(23,33)6/h8,18,20-29,37-42,44H,9-17H2,1-7H3/t18-,20-,21-,22+,23-,24-,25+,26-,27-,28+,29+,32+,33-,34-,35-,36+/m1/s1
• InChI Key： MLKQAGPAYHTNQQ-BRDPIYJESA-N
• SMILES： C([C@]12CC[C@@H](C)[C@](O)(C)[C@H]1C1=CC[C@@H]3[C@]4(C[C@@H](O)[C@H](O)C(C)(C)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 650.40300
• Monoisotopic Mass: 650.40299804 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177
• Molecular Weight: 650.8
• XLogP3: 3.2

Experimental Properties

• Color/Form: Powder
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 218-220 ºC (chloroform methanol )
• Boiling Point: 741.5±0.0 °C at 760 mmHg
• Flash Point: 223.6±0.0 °C
• Solubility: Insuluble (6.51E-4 g/L) (25 ºC),
• PSA: 177.14000
• LogP: 2.43370
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Rosamultin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids